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Compound of Interest

Compound Name:
1,1,1,3,3-Pentamethyl-3-

octyldisiloxane

Cat. No.: B064404 Get Quote

An In-depth Technical Guide to 1,1,1,3,3-Pentamethyl-3-octyldisiloxane

This guide provides a detailed overview of the molecular structure, properties, and a logical

workflow for the analysis of 1,1,1,3,3-Pentamethyl-3-octyldisiloxane, tailored for researchers,

scientists, and professionals in drug development.

Molecular Structure and Properties
1,1,1,3,3-Pentamethyl-3-octyldisiloxane is a member of the siloxane family, characterized by

a Si-O-Si linkage. Its structure consists of a disiloxane backbone with five methyl groups and

one octyl group attached to the silicon atoms. Specifically, three methyl groups are bonded to

one silicon atom, while two methyl groups and one octyl group are bonded to the other.

Molecular Formula: C₁₃H₃₂OSi₂

Molecular Structure:

(CH₃)₃Si-O-Si(CH₃)₂(C₈H₁₇)

Data Presentation

A summary of the key quantitative data for 1,1,1,3,3-Pentamethyl-3-octyldisiloxane is

presented in the table below.
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Property Value

Molecular Formula C₁₃H₃₂OSi₂

Molecular Weight 260.57 g/mol

CAS Number 180006-15-9[1]

Appearance Assumed to be a clear, colorless liquid

Boiling Point Not readily available

Density Not readily available

Logical Workflow for Compound Analysis
The following diagram illustrates a logical workflow for the comprehensive analysis of a

compound like 1,1,1,3,3-Pentamethyl-3-octyldisiloxane in a research and development

setting.
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Synthesis & Purification

Structural Characterization Physicochemical Properties

Application & Safety Testing

Chemical Synthesis

Purification (e.g., Distillation)

NMR Spectroscopy (¹H, ¹³C, ²⁹Si) Mass Spectrometry (GC-MS) FTIR Spectroscopy Boiling Point Determination Density Measurement Viscosity Analysis

Performance in Formulation

Toxicological Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,1,1,3,3-Pentamethyl-3-octyldisiloxane molecular
structure and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064404#1-1-1-3-3-pentamethyl-3-octyldisiloxane-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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